N-(2-methyl-1,3-benzoxazol-6-yl)acetamide

• IUPAC Name: N-(2-methyl-1,3-benzoxazol-6-yl)acetamide
• InChI: InChI=1S/C10H10N2O2/c1-6(13)11-8-3-4-9-10(5-8)14-7(2)12-9/h3-5H,1-2H3,(H,11,13)
• InChI Key: FPEWBBNQINQIOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=C(C=C2)NC(=O)C
• Molecular Formula: C10H10N2O2
• DSSTOX Substance ID: DTXSID301290734
• Molecular Weight: 190.20 g/mol
• CAS RN: 861210-84-6

Description

“N-(2-methyl-1,3-benzoxazol-6-yl)acetamide” is a chemical compound with the molecular formula C10H11N3O2. It has a molecular weight of 205.22.

Synthesis Analysis

The synthesis of benzoxazoles, such as “this compound”, can be achieved through various methods. One efficient method involves the use of o-amino(thio)phenols and aldehydes with samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium. Another approach involves a sequential one-pot procedure for the synthesis of 2-(hetero)aryl or 2-styryl benzoxazoles from aryl and vinyl bromides.

Molecular Structure Analysis

“this compound” contains a total of 28 bonds, including 16 non-H bonds, 11 multiple bonds, 1 rotatable bond, 1 double bond, and 10 aromatic bonds. It also contains 1 five-membered ring and 1 six-membered ring.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 205.22.

Mechanism of Action

N-(2-methyl-1,3-benzoxazol-6-yl)acetamide is a selective agonist of the GPR119 receptor, which is primarily expressed in pancreatic beta cells and intestinal L-cells. Activation of this receptor leads to increased insulin secretion and improved glucose tolerance. This compound has also been shown to activate the GPR119 receptor in intestinal L-cells, leading to the release of incretin hormones such as GLP-1 and GIP. These hormones stimulate insulin secretion and reduce blood glucose levels.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In addition to its anti-diabetic effects, it has been shown to improve lipid metabolism and reduce inflammation. Studies have also suggested that this compound may have neuroprotective effects and could potentially be used to treat neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methyl-1,3-benzoxazol-6-yl)acetamide in lab experiments is its selectivity for the GPR119 receptor. This allows researchers to study the effects of GPR119 activation without the confounding effects of other receptors. However, one limitation of using this compound is its relatively low potency compared to other GPR119 agonists. This can make it more difficult to achieve significant effects in lab experiments.

Future Directions

There are several potential future directions for research on N-(2-methyl-1,3-benzoxazol-6-yl)acetamide. One area of interest is its potential use in the treatment of type 2 diabetes. Further studies are needed to determine the optimal dosing and administration of this compound for this indication. Another area of research is its potential use in the treatment of neurodegenerative diseases. Studies have suggested that this compound may have neuroprotective effects and could potentially be used to treat conditions such as Alzheimer's disease and Parkinson's disease. Finally, there is potential for this compound to be used in combination with other drugs to enhance their therapeutic effects. Further studies are needed to explore these potential applications of this compound.

Scientific Research Applications

N-(2-methyl-1,3-benzoxazol-6-yl)acetamide has been the subject of numerous scientific studies exploring its potential therapeutic applications. One of the most promising areas of research is its anti-diabetic effects. Studies have shown that this compound can increase insulin secretion and improve glucose tolerance in animal models of type 2 diabetes. It has also been shown to improve lipid metabolism and reduce inflammation, which are both important factors in the development of type 2 diabetes.